Cas no 863448-01-5 (N-(4-acetylphenyl)-2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide)

• Product Name: N-(4-acetylphenyl)-2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide
• CAS No: 863448-01-5
• MF: C₁₉H₂₁N₅O₃
• MW: 367.401743650436
• CID: 5854801
• PubChem ID: 7118733
• Update Time: 2025-11-01

N-(4-acetylphenyl)-2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-(1-(tert-butyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, N-(4-acetylphenyl)-1-(1,1-dimethylethyl)-1,4-dihydro-4-oxo-
• N-(4-acetylphenyl)-2-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• 863448-01-5
• SR-01000137175-1
• N-(4-acetylphenyl)-2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide
• F0679-0632
• SR-01000137175
• N-(4-acetylphenyl)-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• AKOS024596083
• N-(4-acetylphenyl)-2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide

• Inchi： 1S/C19H21N5O3/c1-12(25)13-5-7-14(8-6-13)22-16(26)10-23-11-20-17-15(18(23)27)9-21-24(17)19(2,3)4/h5-9,11H,10H2,1-4H3,(H,22,26)
• InChI Key： XBVVQGZUXJBXED-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(C(C)=O)C=C2)=O)C(=O)C2C=NN(C(C)(C)C)C=2N=1

Computed Properties

• Exact Mass: 367.16443955g/mol
• Monoisotopic Mass: 367.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 12.96±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide

N-(4-acetylphenyl)-2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide (CAS No. 863448-01-5): An Overview of a Promising Compound in Medicinal Chemistry

N-(4-acetylphenyl)-2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide (CAS No. 863448-01-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of N-(4-acetylphenyl)-2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide is characterized by a pyrazolopyrimidine core with a tert-butyl substituent and an acetamide group attached to the phenyl ring. The pyrazolopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as tert-butylhydrazine and acetylacetone.

One common synthetic route involves the condensation of tert-butylhydrazine with acetylacetone to form the pyrazolopyrimidine core. Subsequent reactions include the introduction of the acetamide group via acylation and the attachment of the 4-acetylphenyl moiety through a coupling reaction. The choice of reagents and reaction conditions is crucial for achieving high yields and purity of the final product.

Biological Activities

N-(4-acetylphenyl)-2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide has been extensively studied for its biological activities. One of its most notable properties is its potent anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human monocytes and macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent research has highlighted the antiviral potential of N-(4-acetylphenyl)-2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide. Studies have demonstrated its ability to inhibit the replication of various viruses, including influenza A virus and hepatitis C virus. The mechanism of action appears to involve interference with viral RNA synthesis and protein expression.

In the realm of cancer research, this compound has shown promising anticancer activity against several types of cancer cells. In vitro studies have reported that it can induce apoptosis in human breast cancer cells and inhibit cell proliferation in colon cancer cells. The anticancer effects are attributed to its ability to modulate key signaling pathways involved in cell survival and proliferation.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing N-(4-acetylphenyl)-2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide into clinical trials. Several phase I trials are currently underway to evaluate its safety and efficacy in humans. These trials are focusing on various indications such as inflammatory diseases and cancer.

Preliminary data from these trials have been encouraging. The compound has shown good tolerability with minimal side effects at therapeutic doses. Further studies are needed to optimize dosing regimens and explore combination therapies with other drugs to enhance its therapeutic potential.

Conclusion

N-(4-acetylphenyl)-2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide (CAS No. 863448-01-5) is a multifaceted compound with a wide range of biological activities that make it a valuable candidate for drug development. Its anti-inflammatory, antiviral, and anticancer properties have been well-documented in preclinical studies, and ongoing clinical trials are expected to provide further insights into its therapeutic potential. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds great promise for addressing unmet medical needs in various disease areas.